Cas no 75959-08-9 (8-methoxyquinolin-6-amine)

• Product Name: 8-methoxyquinolin-6-amine
• CAS No: 75959-08-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD02684223
• CID: 538740
• PubChem ID: 13213288
• Update Time: 2025-06-08

8-methoxyquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinamine, 8-methoxy-
• 6-Amino-8-methoxyquinoline
• 8-METHOXYQUINOLIN-6-AMINE
• SB68317
• SCHEMBL2943859
• CS-0197417
• AKOS000133604
• Z364006930
• 75959-08-9
• BS-52058
• EN300-219984
• F20184
• DTXSID90528445
• MFCD02684223
• 8-methoxyquinolin-6-amine

• MDL： MFCD02684223
• Inchi： 1S/C10H10N2O/c1-13-9-6-8(11)5-7-3-2-4-12-10(7)9/h2-6H,11H2,1H3
• InChI Key： FOOUDKKEHNADTE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=CC=CN=C21)N

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14

8-methoxyquinolin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-methoxyquinolin-6-amine

Introduction to 8-Methoxyquinolin-6-amine (CAS No. 75959-08-9)

8-Methoxyquinolin-6-amine, with the CAS number 75959-08-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The molecular structure of 8-methoxyquinolin-6-amine is characterized by a quinoline ring system with a methoxy group at the 8-position and an amino group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent research has highlighted the potential of 8-methoxyquinolin-6-amine as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is thought to involve the disruption of key cellular processes such as DNA replication and protein synthesis, leading to cell cycle arrest and apoptosis.

In addition to its anticancer properties, 8-methoxyquinolin-6-amine has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and assembly processes.

The pharmacokinetic profile of 8-methoxyquinolin-6-amine has been another focus of recent studies. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as an oral or parenteral therapeutic agent. However, more comprehensive preclinical studies are needed to fully understand its safety and efficacy profiles.

In terms of synthetic chemistry, 8-methoxyquinolin-6-amine can be synthesized through various routes, including the condensation of 2-aminoanisole with 2-cyanoacetamide followed by cyclization and reduction steps. The synthetic route chosen often depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

The potential applications of 8-methoxyquinolin-6-amine extend beyond its use as a therapeutic agent. It has also been explored as a ligand in coordination chemistry due to its ability to form stable complexes with metal ions. These complexes have shown promise in catalytic reactions and as luminescent materials for sensing applications.

In conclusion, 8-methoxyquinolin-6-amine (CAS No. 75959-08-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and explore new applications in both medical and non-medical fields.